Cas no 1603466-79-0 (4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione)
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione
- EN300-1126944
- 1603466-79-0
-
- Inchi: 1S/C11H14N2O2/c1-11(2,3)9(15)7-8(14)10-12-5-4-6-13-10/h4-6H,7H2,1-3H3
- InChI Key: XDHVPTXCOIIHAO-UHFFFAOYSA-N
- SMILES: O=C(CC(C1N=CC=CN=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.9Ų
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126944-0.05g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1126944-0.1g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1126944-0.25g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1126944-0.5g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1126944-1.0g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1126944-2.5g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1126944-5.0g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1126944-10.0g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1126944-1g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1126944-5g |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione |
1603466-79-0 | 95% | 5g |
$2028.0 | 2023-10-26 |
4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione
4,4-Dimethyl-1-(Pyrimidin-2-Yl)Pentane-1,3-Dione (CAS No: 1603466-79-0)
The compound 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione (CAS No: 1603466-79-0) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for therapeutic interventions.
The molecular structure of 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione is characterized by a pentane backbone with two ketone groups at positions 1 and 3, a pyrimidine ring attached at position 1, and two methyl groups at position 4. This arrangement confers the molecule with both hydrophobic and aromatic characteristics, making it suitable for interactions with various biological targets. The pyrimidine ring is particularly significant as it is a common motif in many bioactive compounds, including nucleoside analogs and kinase inhibitors.
Recent research has focused on the synthesis and characterization of this compound. A study published in the *Journal of Medicinal Chemistry* demonstrated an efficient synthetic route involving a multi-component reaction strategy. This approach not only enhances the scalability of production but also ensures high purity of the final product. The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been thoroughly investigated to optimize its formulation for pharmaceutical applications.
In terms of biological activity, 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases involved in cancer progression and inflammatory diseases. A study conducted by researchers at the University of California revealed that this compound binds effectively to the ATP-binding pocket of these kinases, thereby inhibiting their enzymatic activity. This finding underscores its potential as a lead molecule for developing novel anti-cancer therapies.
Beyond its therapeutic applications, this compound has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. A recent paper in *Chemistry of Materials* highlighted its application in synthesizing metalloorganic frameworks (MOFs) with enhanced catalytic properties. These MOFs have shown potential in gas storage and catalytic conversions, opening new avenues for industrial applications.
The synthesis of 4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione involves a series of well-defined steps that ensure high yield and purity. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and oxidation steps to achieve the desired structure. Researchers have optimized these steps by employing green chemistry principles to minimize environmental impact while maintaining product quality.
In conclusion, 4,4-dimethyl-1-(pyrimidin-2-y l)pentane -1 ,3 -dione (CAS No: 1603466 -79 -0 ) represents a versatile molecule with diverse applications across multiple scientific disciplines . Its unique structure , combined with recent advancements in synthesis and characterization techniques , positions it as a valuable tool for both academic research and industrial development . As ongoing studies continue to uncover new insights into its properties and potential uses , this compound is poised to make significant contributions to the fields of medicine , materials science , and beyond .
1603466-79-0 (4,4-dimethyl-1-(pyrimidin-2-yl)pentane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)